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Compound of Interest

Compound Name: N-Ethylbutanamide

Cat. No.: B082582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of N-Ethylbutanamide, a secondary amide
with relevance in organic synthesis and as a model compound for studying amide chemistry.
This document outlines its chemical structure, physicochemical properties, synthesis, and
reactivity, presenting data in a clear and accessible format for scientific professionals.

Chemical Structure and Identifiers

N-Ethylbutanamide is a molecule consisting of a butyryl group bonded to the nitrogen atom of
an ethylamino group.

Table 1: Chemical Identifiers for N-Ethylbutanamide
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Identifier Value Reference

IUPAC Name N-ethylbutanamide [1112][3]
N-Ethylbutyramide,

Synonyms ] [2][4][5]
Butyramide, N-ethyl-

CAS Registry Number 13091-16-2 [1][2][6]

Molecular Formula C6H13NO (112131617181l

SMILES CCCC(=O)NCC [11[4117]
InChl=1S/C6H13NO/c1-3-5-

InChl 6(8)7-4-2/h3-5H2,1-2H3, [LI210411 7118l
(H,7,8)
DHCIWWQFOMHARO-

InChlKey [1][2][4][10]
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Physicochemical Properties

The physical and chemical properties of N-Ethylbutanamide are summarized below. These

properties are crucial for its handling, application in synthesis, and for theoretical modeling.

Table 2: Physicochemical Properties of N-Ethylbutanamide
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Property Value Reference
Molecular Weight 115.17 g/mol [11[31[6]
Boiling Point 216.9°C at 760 mmHg [8][9]
Density 0.862 g/cm? [819]

Flash Point 114.5°C [819]
Vapor Pressure 0.136 mmHg at 25°C [8][9]
Refractive Index 1.415 [8]

LogP 1.31350 [9]

PSA (Polar Surface Area) 29.10 A2 [3][9]

Synthesis and Experimental Protocols

The primary method for the synthesis of N-Ethylbutanamide is through the nucleophilic acyl
substitution reaction between a butanoyl derivative and ethylamine.

The synthesis can be achieved via several routes, most commonly by reacting butanoyl
chloride with ethylamine.[1] An alternative approach involves the use of butanoic acid with a
coupling agent or conversion to an acid chloride followed by reaction with ethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082582#n-ethylbutanamide-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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